10.1039/C0CC01003K | Interstellar molecules: guides for new chemistry

Interstellar molecules: guides for new chemistry

Chemical Communications Pub Date: 2010-07-26 DOI: 10.1039/C0CC01003K

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Interstellar space is among the most remarkable chemical laboratories in the universe. The existence of many unstable species with low-valent main group elements in the interstellar medium inspired us to investigate the feasibility of laboratory synthesis of such unstable molecules. Particularly the lighter Group 14 element carbon plays a very important role in space astrochemistry. Low-valent carbon as well as silicon were detected in the interstellar environment. This article describes our recent efforts in developing amazing chemistry of heavier low-valent Group 14 elements. This study unravels that the disproportionation pathway of the low-valent Group 14 elements can be arrested by using a sterically protected ligand, then one can artificially generate the situation observed in the interstellar surrounding where the chance of disproportionation is very low as the molecules are extremely dilute.

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